4-(3-chloro-4-fluorophenyl)-2-(piperidin-1-ylcarbonyl)-4H-1,4-benzothiazine 1,1-dioxide

• IUPAC Name: [4-(3-chloro-4-fluorophenyl)-1,1-dioxo-1λ6,4-benzothiazin-2-yl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C20H18ClFN2O3S/c21-15-12-14(8-9-16(15)22)24-13-19(20(25)23-10-4-1-5-11-23)28(26,27)18-7-3-2-6-17(18)24/h2-3,6-9,12-13H,1,4-5,10-11H2
• InChI Key: GLHGPDLXZJEXJG-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=CN(C3=CC=CC=C3S2(=O)=O)C4=CC(=C(C=C4)F)Cl
• Molecular Formula: C20H18ClFN2O3S
• Molecular Weight: 420.9 g/mol

Description

4-(3-chloro-4-fluorophenyl)-2-(piperidin-1-ylcarbonyl)-4H-1,4-benzothiazine 1,1-dioxide is a useful research compound. Its molecular formula is C20H18ClFN2O3S and its molecular weight is 420.88. The purity is usually 95%.
BenchChem offers high-quality 4-(3-chloro-4-fluorophenyl)-2-(piperidin-1-ylcarbonyl)-4H-1,4-benzothiazine 1,1-dioxide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(3-chloro-4-fluorophenyl)-2-(piperidin-1-ylcarbonyl)-4H-1,4-benzothiazine 1,1-dioxide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Potential Applications in Neuropharmacology

Compounds structurally related to 4-(3-chloro-4-fluorophenyl)-2-(piperidin-1-ylcarbonyl)-4H-1,4-benzothiazine 1,1-dioxide have been investigated for their neuropharmacological properties. For example, research on benzothiazine derivatives has explored their potential as neuroleptic agents, with some studies identifying compounds that exhibit potent dopamine D-2 and serotonin 5-HT2 receptor affinity, suggesting applications in the treatment of psychiatric disorders (Perregaard et al., 1992; Hino et al., 1988).

Role in Insulin Secretion and Vascular Smooth Muscle Relaxation

Benzothiadiazine derivatives have been evaluated for their selective activity on pancreatic B-cells and vascular smooth muscle cells, indicating potential applications in diabetes management and cardiovascular research. Some compounds were found to activate K(ATP) channels, leading to inhibition of insulin secretion and vasorelaxant effects (de Tullio et al., 2003).

Anticancer Activity

Research has also focused on the anticancer properties of fluorinated benzothiazine derivatives. Certain compounds have shown promising activity against lung cancer cells, highlighting the potential of these chemicals in oncology research (Hammam et al., 2005).

Cognitive Enhancement

The search for cognitive enhancers has led to the development of benzothiadiazine 1,1-dioxides acting as positive allosteric modulators of AMPA receptors. These compounds could represent a novel approach to treating cognitive disorders, demonstrating the diverse therapeutic potential of benzothiadiazine derivatives (Francotte et al., 2010).